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Compound of Interest

Compound Name: Triisopropylsilane

Cat. No.: B1312306

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides essential safety and logistical information
for the use of Triisopropylsilane, a flammable and potentially irritating organosilane
compound. Adherence to these procedures is critical for ensuring a safe laboratory
environment and the integrity of your research.

Immediate Safety and Personal Protective
Equipment (PPE)

Triisopropylsilane is a flammable liquid and vapor that can cause skin and eye irritation.[1][2]
Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory to
prevent exposure.

Engineering Controls:
o Work in a well-ventilated area, preferably in a chemical fume hood.[1][3]
» Provide local exhaust or general room ventilation.[1]

» Ensure that eyewash stations and safety showers are readily accessible in the immediate
vicinity of any potential exposure.[1][2][4]

Personal Protective Equipment:
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PPE Category

Specification

Rationale

Hand Protection

Neoprene or nitrile rubber

gloves.[1]

To prevent skin contact and

potential irritation.

Eye Protection

Chemical safety goggles.[1][2]
Contact lenses should not be

worn.[1]

To protect eyes from splashes
and vapors which can cause

irritation.

Skin and Body Protection

Wear suitable protective

clothing, such as a lab coat.[1]

[3]

To prevent skin exposure on

arms and body.

Respiratory Protection

Recommended where
exposure through inhalation

may occur from use.[1]

To prevent irritation of the

respiratory tract.

Operational Plan for Safe Handling

A systematic approach to handling Triisopropylsilane minimizes risks. The following step-by-

step protocol outlines the safe use of this reagent from preparation to temporary storage.

Preparation:

* Review the Safety Data Sheet (SDS): Before handling, thoroughly read and understand the

SDS for Triisopropylsilane.

o Ensure Proper Ventilation: Confirm that the chemical fume hood or other ventilation system

is functioning correctly.

o Gather all necessary PPE: Don the recommended gloves, goggles, and lab coat.

o Prepare the Work Area: Ensure the workspace is clean and free of incompatible materials

such as alkalis, metal salts, oxidizing agents, and precious metals.[1] Keep away from heat,

open flames, and sparks.[1]

e Grounding: Ground and bond containers and receiving equipment to prevent static

discharge, which can ignite the flammable vapors.[1][5]
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Handling and Use:

e Use Non-Sparking Tools: Employ tools made of non-sparking materials to avoid ignition
sources.[1][5]

e Avoid Inhalation and Contact: Do not breathe vapor or mist and avoid all eye and skin
contact.[1]

e Dispensing: When transferring the liquid, pour carefully to minimize splashing.

o Keep Container Closed: Keep the container tightly closed when not in use to prevent the
escape of flammable vapors.[1]

Temporary Storage:

o Storage Location: Store in a cool, dry, and well-ventilated area away from heat and ignition
sources.[5]

o Container Integrity: Keep the container tightly closed.[1]

Disposal Plan

Proper disposal of Triisopropylsilane and any contaminated materials is crucial to prevent
environmental contamination and ensure safety.

Waste Collection:

o Spill Management: In case of a spill, clean it up promptly using an absorbent material like
sand or vermiculite.[2][5] Use non-sparking tools for collection.[1]

o Contaminated Materials: Collect all waste, including used absorbent materials and
contaminated PPE, in a suitable, labeled, and closed container for disposal.[2][5]

Disposal Procedure:

e Licensed Waste Disposal: Dispose of the chemical waste through a licensed waste disposal
facility.[1] Incineration is a recommended method.[1]
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e Regulatory Compliance: Ensure that the disposal method complies with all local, state, and
federal regulations.

e Environmental Protection: Avoid release into the environment.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for Triisopropylsilane.

Property Value Source
Molecular Formula C9H22Si [1112]
Molecular Weight 158.36 g/mol [2]
Physical State Liquid [1]
Boiling Point 84 - 86 °C @ 35 mmHg [2]
Flash Point 37°C/98.6 °F [21[4]
Specific Gravity 0.773 [2]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of
Triisopropylsilane, from initial preparation to final disposal.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.gelest.com/wp-content/uploads/product_msds/SIT8385.0-msds.pdf
https://www.benchchem.com/product/b1312306?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/product_msds/SIT8385.0-msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC214920100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC214920100&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/product_msds/SIT8385.0-msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC214920100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC214920100&countryCode=US&language=en
https://nmu-mi.newlook.safecollegessds.com/document/repo/42efc70a-b85d-11da-bc22-f8c243af2369
https://www.fishersci.com/store/msds?partNumber=AC214920100&countryCode=US&language=en
https://www.benchchem.com/product/b1312306?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Preparation

REVIEWASIDN

Ensure Ventilation

Don PPE

Prepare Work Area

Handlin% & Use
A

Use Non-Sparking Tools

Spill Response

Evacuate Area

Ground Equipment

Y

Avoid Inhalation/Contact Use Absorbent Material

Keep Container Closed

nd of Use

A

Collect with Non-Sparking Tools

Disposal
\4

R s wt

Collect Waste

Label Waste Container

Dispose via Licensed Facility

Click to download full resolution via product page

Caption: Workflow for the safe handling of Triisopropylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-triisopropylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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